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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850 Get Quote

Disperse Yellow 56: A Technical Guide for
Researchers
An In-depth Overview of C.I. Disperse Yellow 56 for Scientific Applications

Disperse Yellow 56, a monoazo dye, is a significant colorant primarily utilized in the textile

industry for dyeing hydrophobic fibers. This technical guide provides researchers, scientists,

and drug development professionals with a comprehensive overview of its alternative names,

chemical properties, synthesis, and applications, with a focus on quantitative data and detailed

experimental protocols.

Nomenclature and Identification
In scientific literature and commercial applications, Disperse Yellow 56 is known by a variety

of names. Proper identification is crucial for accurate research and documentation.
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Identifier Type Value

C.I. Name Disperse Yellow 56

C.I. Number 216550

CAS Number 54077-16-6[1][2][3][4]

Molecular Formula C₂₁H₁₅N₅O₂[1][2][4][5][6]

Molecular Weight 369.38 g/mol [1][2]

IUPAC Name

4-hydroxy-3-[[4-

(phenyldiazenyl)phenyl]diazenyl]-1H-quinolin-2-

one[5]

Synonyms

Palanil Golden Yellow GG, Terasil Golden

Yellow 3R, Navilene Golden Yellow GG,

Disperse Golden Yellow GG, Akasperse Yellow

GG 200%[1][2][4]

Physicochemical and Fastness Properties
Disperse Yellow 56 is characterized as an orange or yellow powder, soluble in acetone and

other organic solvents, but insoluble in water.[1][6] Its performance in textile applications is

largely determined by its fastness properties, which are rated on a scale of 1 to 5 (or 1 to 8 for

lightfastness), with higher numbers indicating better fastness.

Property Test Method Rating

Light Fastness ISO 105-B02 4-5 (Fair to Good)

Washing Fastness ISO 105-C06 4-5 (Good to Very Good)

Sublimation Fastness ISO 105-P01 3-4 (Moderate to Good)

Rubbing Fastness ISO 105-X12 4 (Good)

Perspiration Fastness ISO 105-E04 4-5 (Good to Very Good)
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Note: Fastness properties can vary depending on the depth of shade and the specific dyeing

conditions.

Experimental Protocols
Synthesis of Disperse Yellow 56
The synthesis of Disperse Yellow 56 is a two-step process involving diazotization followed by

an azo coupling reaction.[1]

Step 1: Diazotization of 4-(Phenyldiazenyl)benzenamine

Dissolve 4-(phenyldiazenyl)benzenamine in a suitable solvent such as dimethylformamide

(DMF).

Add a solution of hydrochloric acid while stirring.

Cool the resulting suspension in an ice bath to below 5°C.

Separately, prepare a solution of sodium nitrite in water and cool it to below 5°C.

Slowly add the sodium nitrite solution to the amine suspension while maintaining the

temperature below 5°C to form the diazonium salt.

Step 2: Azo Coupling with Quinoline-2,4-diol

In a separate vessel, dissolve quinoline-2,4-diol in an alkaline solution (e.g., aqueous sodium

hydroxide) and cool to below 5°C.

Slowly add the previously prepared diazonium salt solution to the quinoline-2,4-diol solution

with vigorous stirring, while maintaining a low temperature and alkaline pH.

Continue stirring for a specified period to ensure complete coupling.

The resulting precipitate, Disperse Yellow 56, is then filtered, washed with water until

neutral, and dried.

Diagram of the Synthesis Pathway for Disperse Yellow 56
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Step 1: Diazotization

Step 2: Azo Coupling

4-(Phenyldiazenyl)benzenamine

Diazonium Salt of
4-(Phenyldiazenyl)benzenamine

  < 5°C

NaNO₂ + HCl

Disperse Yellow 56
(Precipitate)

Azo Coupling

Quinoline-2,4-diol

< 5°C, Alkaline pH

Alkaline Solution (e.g., NaOH)

Click to download full resolution via product page

Caption: Synthesis pathway of Disperse Yellow 56.

High-Temperature Exhaust Dyeing of Polyester
This method is suitable for achieving deep shades on polyester fibers.

Dye Bath Preparation:

Prepare a dye dispersion by pasting the required amount of Disperse Yellow 56 (e.g., 1-

3% on weight of fabric) with a dispersing agent.

Add the dispersion to the dye bath with a liquor ratio of 10:1 to 20:1.

Add a leveling agent and adjust the pH to 4.5-5.5 with acetic acid.[1]

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dye bath at approximately 60°C.
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Raise the temperature to 130°C at a rate of 1-2°C per minute.

Hold at 130°C for 30-60 minutes, depending on the desired shade depth.

Cool the dye bath to 70-80°C.

After-treatment (Reduction Clearing):

Treat the dyed fabric in a fresh bath containing sodium hydrosulfite and sodium hydroxide

to remove unfixed surface dye.

Rinse thoroughly and neutralize before drying.

Diagram of the High-Temperature Exhaust Dyeing Workflow

Start Dye Bath Preparation
(Dye, Auxiliaries, pH 4.5-5.5)

Load Polyester Fabric
(60°C)
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to 130°C

Dyeing
(30-60 min) Cool to 70-80°C Reduction Clearing Rinse & Neutralize Dry End
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Caption: High-temperature exhaust dyeing workflow.

Applications in Research and Drug Development
While the primary application of Disperse Yellow 56 is in the textile industry, its chemical

structure as an azo dye and its fluorescent properties suggest potential for other scientific

applications. Some commercial suppliers provide this dye for research purposes, indicating its

use in laboratory settings.[7]

Biological Staining: Azo dyes are known to be used as nonspecific protein stains in

biochemical applications. The structural characteristics of Disperse Yellow 56 may allow it

to function as a stain for certain cellular components, although specific protocols have not

been widely published.

Fluorescent Probe: The conjugated system of Disperse Yellow 56 imparts fluorescent

properties. This could potentially be exploited for use as a molecular probe to study protein
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dynamics or other biological processes in living cells. However, further research is needed to

establish its efficacy and specificity in such applications.

It is important to note that the direct application of Disperse Yellow 56 in drug development is

not well-documented. However, the synthesis of novel compounds with potential biological

activity often involves azo chemistry, making an understanding of related compounds like

Disperse Yellow 56 valuable for medicinal chemists.

Safety and Toxicology
Disperse dyes as a class can be skin and respiratory irritants.[6] It is recommended to handle

Disperse Yellow 56 with appropriate personal protective equipment, including gloves and

respiratory protection, especially when handling the powder. While a specific LD50 for

Disperse Yellow 56 is not readily available in public databases, related azo dyes have been

studied for their toxicological profiles. For instance, some azo dyes can be reduced to form

aromatic amines, which may have toxicological implications. Therefore, appropriate safety

precautions should be taken during its handling and disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Alternative names for Disperse Yellow 56 in scientific
literature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6595850#alternative-names-for-disperse-yellow-56-
in-scientific-literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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